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Compound of Interest

4-Formyl-2-nitrophenyl 4-
Compound Name:
methoxybenzoate

Cat. No.: B394811

Get Quote

\ J

Functional Class: Activated Ester / Bifunctional Electrophile CAS Registry Number: 349489-11-
8 (Reference analogue) IUPAC Name: 4-formyl-2-nitrophenyl 4-methoxybenzoate[1]

Executive Summary

4-Formyl-2-nitrophenyl 4-methoxybenzoate represents a specialized class of "push-pull”
activated esters. Structurally, it couples an electron-rich acyl donor (4-methoxybenzoate) with
an electron-deficient leaving group (4-formyl-2-nitrophenol).

This molecule is not merely a synthetic intermediate; it serves as a precise kinetic probe for
studying serine hydrolase activity and a scaffold for crystal engineering due to its ability to form
helical hydrogen-bond networks. Its utility lies in the balance of stability provided by the para-
methoxy group and the reactivity conferred by the ortho-nitro activation.

Chemical Architecture & Reactivity Profile
Structural Logic

The molecule functions through two distinct domains:
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e The Acyl Donor (Anisoyl moiety): The 4-methoxy group acts as a resonance donor (

), reducing the electrophilicity of the carbonyl carbon compared to a benzoate or
nitrobenzoate. This provides hydrolytic stability during storage.

e The Activated Leaving Group (Vanillin derivative): The 4-hydroxy-3-nitrobenzaldehyde moiety
possesses a low pKa (~6.0) due to the electron-withdrawing formyl and nitro groups. Upon
hydrolysis or aminolysis, this group is expelled as a chromogenic phenolate (yellow),
allowing for spectrophotometric monitoring.[2]

Key Physicochemical Properties

Property Value | Characteristic Relevance

Molecular Formula Precursor validation
Molecular Weight 301.25 g/mol Mass spectrometry standard
Appearance Pale yellow/colorless needles Crystalline purity indicator

Shift to ~400 nm upon

Chromophore

~310-350 nm (Ester) cleavage (Phenolate)

N Base-sensitive; Moisture- )
Lability N Requires anhydrous storage
sensitive

Synthesis Protocol

Note: This protocol is adapted from standard Schotten-Baumann conditions for nitrophenyl
esters, optimized for the solubility profile of nitro-aldehydes.

Reagents

o Substrate: 4-Hydroxy-3-nitrobenzaldehyde (1.0 eq)
» Acylating Agent: 4-Methoxybenzoyl chloride (1.1 eq)
e Base: Pyridine (1.2 eq) or Triethylamine (1.5 eq)

e Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM)
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Step-by-Step Methodology

o Preparation: In a flame-dried round-bottom flask, dissolve 4-hydroxy-3-nitrobenzaldehyde
(e.g., 5.0 mmol) in anhydrous MeCN (20 mL).

o Activation: Add Pyridine (6.0 mmol) dropwise at

. The solution may darken slightly due to phenolate formation.

e Acylation: Add 4-methoxybenzoyl chloride (5.5 mmol) dropwise over 10 minutes. Maintain
temperature at

to prevent side reactions at the aldehyde.

e Reaction: Allow the mixture to warm to room temperature and stir for 2—4 hours. Monitor via
TLC (Hexane:EtOAc 7:3). The product will appear as a less polar spot compared to the
aldehyde.

o Workup: Evaporate the solvent under reduced pressure. Redissolve the residue in DCM and
wash sequentially with:

o 0.1 M HCI (to remove pyridine)
o 5%

(to remove unreacted acid/phenol)

o Brine[3]

 Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography
(Silica gel).

Visualization of Synthesis Logic

The following diagram illustrates the reaction flow and the electronic activation involved.
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Figure 1: Synthetic pathway utilizing base-catalyzed acylation. The nitro group on the phenol
enhances the nucleophilicity of the oxygen during the initial step but serves as a leaving group
activator in the final product.

Applications in Research
Hammett Linear Free-Energy Relationships (LFER)

This molecule is a critical data point in constructing Hammett plots for enzyme kinetics. By
comparing the hydrolysis rate of the 4-methoxy derivative against the 4-nitro, 4-chloro, and
unsubstituted benzoate analogs, researchers can map the electronic character of an enzyme's
transition state.

e Mechanism: The enzyme attacks the carbonyl.
o Readout: Release of 4-formyl-2-nitrophenolate (Yellow, Abs ~410 nm).
e Interpretation: If

(reaction constant) is positive, electron-withdrawing groups accelerate the reaction,
indicating a negative charge buildup in the transition state.

Crystallographic Engineering
Research indicates that nitroaryl benzoates form specific helical chains in the crystalline state.

[4]

e Interaction: The formyl (CHO) and nitro (

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b394811/docs?utm_src=pdf-body-img#technical-monograph-4-formyl-2-nitrophenyl-4-methoxybenzoate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3998475/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b394811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

) groups act as hydrogen bond acceptors, while aromatic protons act as donors (

)

 Significance: These structures are used to study weak intermolecular forces in "push-pull"
aromatic systems, contributing to the design of non-linear optical (NLO) materials.

Bioconjugation & Cross-linking
The molecule possesses two reactive sites, making it a potential heterobifunctional linker

precursor:

o Active Ester: Reacts with primary amines (Lysine) to transfer the methoxybenzoyl group

(acylation).

o Aldehyde (Latent): Upon hydrolysis, the released 4-formyl-2-nitrophenol retains an aldehyde.
This can be used to "capture” the leaving group via reductive amination or hydrazone
formation, effectively verifying the site of hydrolysis.

Analytical Characterization Standards

To ensure scientific integrity, the synthesized compound must meet these spectral criteria:
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Technique Expected Signal Assignment

1H NMR (

10.3 ppm (s, 1H) Aldehyde (-CHO)

)

Aromatic protons (

8.1 - 8.4 ppm (m) nitro ring)

3.89 ppm (s, 3H) Methoxy (-OCH3)

1745

IR Spectroscopy Ester C=0 stretch

1705 Aldehyde C=0 stretch

Nitro (
1530, 1350

) asymmetric/symmetric

Experimental Validation: Hydrolysis Assay

To validate the compound's activity as a probe, perform the following self-validating assay:

Buffer: Phosphate buffer (pH 7.4).

e Substrate Stock: 10 mM in DMSO.

¢ Initiation: Add 10

L stock to 990
L buffer containing Esterase (e.g., PLE or Lipase).

e Observation: Monitor Absorbance at 400412 nm.

o Validation:

o Control: Buffer + Substrate (No Enzyme)
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Minimal rate (background hydrolysis).

o Test: Buffer + Substrate + Enzyme

Rapid increase in yellow color.
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Figure 2: Enzymatic hydrolysis mechanism. The release of the yellow leaving group provides a
real-time spectrophotometric readout of the reaction progress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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